Palladium/norbornene/copper-catalysed intermolecular thio-esterification from ketones: modular access towards tetrasubstituted vinyl sulfides†
Organic Chemistry Frontiers Pub Date: 2023-11-07 DOI: 10.1039/D3QO01484C
Abstract
Herein, we disclosed a strategy to access diverse tetrasubstituted vinyl sulfides from cyclic ketones via palladium/norbornene/copper catalysed dual functionalization of the corresponding enol triflates, allowing simultaneous installation of thio and alkoxycarbonyl groups at vicinal positions of 1,2-disubstiuted alkene in a regioselective fashion. A copper salt was proven to enhance the reactivity of the electrophile to achieve the desired selectivity without using commonly used C2 amide-substituted norbornene. Readily available thiocarbonates are suitable bifunctional electrophiles; various functional groups could be tolerated. The protocol is scalable and permits orthogonal coupling in the presence of other functionalization handles.
Recommended Literature
- [1] An unprecedented {Cu II14Te IV10} core incorporated in a 36-tungsto-4-silicate polyoxometalate with visible light-driven catalytic hydrogen evolution activity†
- [2] Avoiding overfitting in the analysis of high-dimensional data with artificial neural networks (ANNs)
- [3] Fluorescence spectra of asymmetric diamines having primary and tertiary amino groups
- [4] Statistical generation of training sets for measuring NO3−, NH4+ and major ions in natural waters using an ion selective electrode array†
- [5] Hybrid luminescent porous silicon for efficient drug loading and release†
- [6] Hydrogels formed from Fmoc amino acids†
- [7] Temperature- and pressure-dependent studies of niccolite-type formate frameworks of [NH3(CH2)4NH3][M2(HCOO)6] (M = Zn, Co, Fe)†
- [8] An all-female graduate student organization participating in chemistry outreach: a case study characterizing leadership in the community of practice
- [9] Synthesis, crystal and band structures, and optical properties of a novel quaternary mercury and cadmium chalcogenidehalide: (Hg2Cd2S2Br)Br†
- [10] Complexation equilibria of some sulphoazoxines. Part VIII. Complexes of SNAZOXS with copper(II), lead(II) and cadmium(II) ions evaluated by regression analysis of potentiometric data
Journal Nameļ¼Organic Chemistry Frontiers
Research Products
-
CAS no.: 156289-80-4
-
CAS no.: 14674-74-9
